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Compound of Interest

Compound Name:
Methyl 1-methyl-2-oxopyrrolidine-

3-carboxylate

Cat. No.: B040679 Get Quote

CAS Number: 114724-98-0

Molecular Formula: C₇H₁₁NO₃

Molecular Weight: 157.17 g/mol

Abstract
Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a heterocyclic compound belonging to

the pyrrolidinone class. These structures are of significant interest in medicinal chemistry and

drug development due to their presence in various biologically active molecules. This technical

guide provides a comprehensive overview of the available scientific information regarding

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate, including its chemical properties,

synthesis, and potential applications. Due to the limited publicly available research specifically

on this compound, this guide also draws upon data from closely related structural analogs to

provide a broader context for its potential characteristics and utility.

Chemical and Physical Properties
A summary of the key chemical and physical properties for Methyl 1-methyl-2-oxopyrrolidine-
3-carboxylate is presented in Table 1. These properties are derived from computational

models and available chemical databases.[1]
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Property Value Source

IUPAC Name
methyl 1-methyl-2-

oxopyrrolidine-3-carboxylate
PubChem[1]

Molecular Formula C₇H₁₁NO₃ PubChem[1]

Molecular Weight 157.17 g/mol PubChem[1]

CAS Number 114724-98-0 PubChem[1]

Canonical SMILES CN1CCC(C1=O)C(=O)OC PubChem[1]

InChI Key
NHLKVGYPYLXMBV-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3 -0.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate are not extensively reported in peer-reviewed literature. However, general

synthetic strategies for related pyrrolidine-3-carboxylic acid derivatives can provide insight into

potential synthetic routes. One common approach involves the asymmetric Michael addition

reaction.[2][3]

General Experimental Protocol for Synthesis of
Pyrrolidine-3-Carboxylic Acid Derivatives (Analogous)
A plausible synthetic pathway for 5-substituted-pyrrolidine-3-carboxylic acids involves an

organocatalytic enantioselective Michael addition of nitroalkanes to 4-alkyl-substituted 4-oxo-2-

enoates. This is followed by a reduction step to yield the final pyrrolidine-3-carboxylic acid

derivative.[2]
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Caption: General workflow for the synthesis of pyrrolidine-3-carboxylic acid derivatives.

Potential Applications in Research and Drug
Development
While specific biological activities of Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate are not

well-documented, the pyrrolidinone core is a key structural motif in many biologically active

compounds. Derivatives of 5-oxopyrrolidine have been investigated for a range of therapeutic

applications.
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Antimicrobial and Anticancer Activity of Related
Compounds
Research into derivatives of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

has demonstrated their potential as scaffolds for developing new antimicrobial and anticancer

agents.[4][5] These studies involve the synthesis of a library of compounds and subsequent in

vitro evaluation against various pathogens and cancer cell lines.

Building Block for Heterocyclic Compounds
Compounds like Methyl 2-methyl-5-oxopyrrolidine-3-carboxylate serve as versatile building

blocks in the synthesis of more complex heterocyclic compounds.[6] The functional groups

present in the molecule allow for a variety of chemical transformations, including oxidation,

reduction, and substitution reactions.[6]

Spectroscopic Data (Analogous Compounds)
Specific spectroscopic data for Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is not

readily available. However, data from structurally similar compounds can provide an indication

of the expected spectral characteristics. For instance, in the ¹H NMR spectra of 1-(2-hydroxy-5-

methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, characteristic signals for the pyrrolidinone

ring protons are observed.[4]

DOT Script for Logical Relationship of Spectroscopic Analysis:
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Caption: Logical workflow for the structural elucidation of synthesized compounds.

Conclusion and Future Directions
Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a chemical entity with potential for further

exploration in the fields of synthetic chemistry and drug discovery. While direct research on this

compound is limited, the established biological significance of the pyrrolidinone scaffold

suggests that it could serve as a valuable intermediate for the synthesis of novel therapeutic

agents. Future research should focus on developing efficient and scalable synthetic routes for

this compound and investigating its biological activity profile through in vitro and in vivo studies.

Such efforts would help to fully elucidate its potential and pave the way for its application in the

development of new pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040679#cas-number-for-methyl-1-methyl-2-
oxopyrrolidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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